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Introduction
Alpha-lactalbumin (α-LA) is a principal whey protein found in the milk of most mammalian

species. It is a small, acidic, calcium-binding protein that plays a crucial role in lactose

synthesis within the mammary gland. Beyond its role in milk production, certain forms of α-LA,

such as the HAMLET (Human Alpha-lactalbumin Made Lethal to Tumor cells) complex, have

been shown to induce apoptosis in tumor cells, making it a molecule of significant interest in

drug development.[1][2][3][4][5]

Genetic variants of α-LA exist in different species and even within breeds. For instance, in

bovine milk, the most common genetic variants are A and B, which differ by a single amino acid

substitution.[6] A newer variant, D, has also been identified, characterized by a Gln > His

substitution at position 65.[1][7] The ability to isolate and characterize these different genetic

variants is crucial for understanding their specific functional properties and for the development

of targeted therapeutics.

This document provides detailed application notes and protocols for the isolation and

characterization of different genetic variants of α-LA using various analytical techniques.
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Several chromatographic and electrophoretic techniques can be employed to separate and

isolate genetic variants of α-LA. The choice of method depends on the desired purity, yield, and

downstream application.

Ion-Exchange Chromatography (IEC)
Ion-exchange chromatography separates proteins based on their net surface charge. Since

genetic variants often differ by substitutions of charged amino acids, IEC is a powerful tool for

their separation. Anion-exchange chromatography is commonly used for α-LA, which has an

isoelectric point (pI) between 4.2 and 4.8.[8][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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